Cas no 2229526-36-5 (1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile)
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile
- 2229526-36-5
- EN300-1864849
-
- Inchi: 1S/C16H18N2O/c17-12-16(9-14(19)10-16)15-7-4-8-18(15)11-13-5-2-1-3-6-13/h1-3,5-6,15H,4,7-11H2
- InChI Key: PRTPTNXBGRGNPZ-UHFFFAOYSA-N
- SMILES: O=C1CC(C#N)(C1)C1CCCN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 254.141913202g/mol
- Monoisotopic Mass: 254.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.1Ų
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1864849-0.05g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 0.05g |
$900.0 | 2023-09-18 | ||
| Enamine | EN300-1864849-0.1g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 0.1g |
$943.0 | 2023-09-18 | ||
| Enamine | EN300-1864849-0.25g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 0.25g |
$985.0 | 2023-09-18 | ||
| Enamine | EN300-1864849-0.5g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 0.5g |
$1027.0 | 2023-09-18 | ||
| Enamine | EN300-1864849-1.0g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1864849-2.5g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 2.5g |
$2100.0 | 2023-09-18 | ||
| Enamine | EN300-1864849-5.0g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 5g |
$3105.0 | 2023-06-01 | ||
| Enamine | EN300-1864849-10.0g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 10g |
$4606.0 | 2023-06-01 | ||
| Enamine | EN300-1864849-1g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 1g |
$1070.0 | 2023-09-18 | ||
| Enamine | EN300-1864849-5g |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229526-36-5 | 5g |
$3105.0 | 2023-09-18 |
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile
Introduction to 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229526-36-5)
1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 2229526-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane core functionalized with a nitrile group and an N-benzylpyrrolidine moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.
The nitrile group at the 1-position of the cyclobutane ring introduces a polar and potentially reactive site, which can be exploited for interactions with biological targets such as enzymes and receptors. Additionally, the benzylpyrrolidine substituent at the 2-position of the pyrrolidine ring contributes to the molecule's solubility and bioavailability, making it an attractive scaffold for pharmacological applications. The combination of these structural elements suggests that this compound may exhibit unique pharmacokinetic and pharmacodynamic properties, which are critical for its potential use in therapeutic interventions.
In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity through precise targeting of their active sites. The cyclobutane core in 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile provides a rigid framework that can be optimized to fit into specific binding pockets of target proteins. This rigidity enhances the compound's ability to interact with biological macromolecules, potentially leading to high-affinity binding and improved therapeutic efficacy.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in treating conditions such as inflammation, neurodegeneration, and cancer. The N-benzylpyrrolidine moiety, in particular, has been implicated in modulating signaling pathways associated with these diseases. For instance, studies have demonstrated that benzylpyrrolidine derivatives can inhibit kinases and other enzymes involved in tumor growth and progression. By leveraging these findings, researchers are exploring how modifications to the 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile structure could enhance its biological activity and selectivity.
The carbonitrile group is another key feature that contributes to the compound's potential therapeutic utility. Carbonitriles are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The presence of this group in 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile suggests that it may possess similar properties, which could be exploited for developing new treatments. Furthermore, the nitrile group can undergo hydrolysis to form carboxylic acids under physiological conditions, providing a mechanism for metabolic activation or deactivation depending on the biological context.
Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile. Molecular docking simulations have been used to predict how this compound might interact with various biological targets, including protein kinases and transcription factors. These simulations have revealed that the compound's structure is well-suited for binding to pockets on these targets, suggesting its potential as an inhibitor or modulator of relevant signaling pathways.
In addition to computational studies, experimental approaches have also been employed to evaluate the biological activity of 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile. In vitro assays have shown that this compound can modulate the activity of several enzymes involved in disease pathways. For example, preliminary data indicate that it may inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By blocking CDK activity, this compound could potentially slow down cell division and induce apoptosis in cancer cells.
The synthesis of 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the cyclobutane core and introducing the necessary functional groups. These synthetic strategies not only improve yield but also allow for greater flexibility in modifying the molecule's structure for optimization purposes.
The potential applications of 1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile extend beyond oncology. Research is ongoing into its possible use as an immunomodulatory agent or a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The benzylpyrrolidine moiety has been shown to interact with receptors involved in neurotransmitter signaling, suggesting that this compound could influence cognitive function and motor control.
In conclusion, 1-(1-benzylpyrrolidin-2-ylyl)-3 oxocyclobutane - 11 carbonyl nitrile (CAS No .2229526 - 36 - 5 ) is a structurally interesting molecule with significant therapeutic potential . Its unique combination o f functional groups , coupled with promising preclinical data , makes it an attractive candidate f or further development . As research continues , it is likely that new applications f or th is compoun d will emerge , further solidifying its importance i n pharmaceutical chemistry . p >
2229526-36-5 (1-(1-benzylpyrrolidin-2-yl)-3-oxocyclobutane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)